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Compound of Interest

Compound Name: YM-430

cat. No.: B15616335

An In-depth Technical Guide on the Core Safety and Toxicity Profile of Sepantronium Bromide
(YM155)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sepantronium Bromide, also known as YM155, is a small molecule that has been investigated
for its potent anticancer properties. It was initially identified as a survivin suppressant through
high-throughput screening.[1] Survivin, a member of the inhibitor of apoptosis protein (IAP)
family, is overexpressed in many cancers and is associated with resistance to therapy and poor
prognosis.[2][3] YM155 selectively inhibits the expression of survivin, leading to apoptosis in
cancer cells.[1][2] This technical guide provides a comprehensive overview of the safety and
toxicity profile of YM155, drawing from key preclinical and clinical studies.

Mechanism of Action

YM155's primary mechanism of action is the suppression of survivin expression at the
transcriptional level.[1][4] It is believed to target the promoter region of the survivin gene,
BIRCS5, thereby inhibiting both mRNA and protein expression.[5] This leads to the induction of
apoptosis in cancer cells.[2]

Recent studies have elucidated additional mechanisms contributing to its cytotoxic effects.
YM155 has been shown to trigger the generation of reactive oxygen species (ROS), which
contributes to survivin downregulation through the transcription factor FoxO.[6] This ROS-
mediated oxidative DNA damage is a key component of its anticancer activity.[6] Furthermore,
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YM155 has been identified as a DNA intercalating and damaging agent, with its efficacy being
dependent on intracellular concentration, which is regulated by the solute carrier SLC35F2.[7]

The following diagram illustrates the proposed signaling pathway for YM155-induced apoptosis.
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Patient Enrollment

Screen patients with advanced
refractory solid tumors based
on inclusion/exclusion criteria

Obtain informed consent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15616335?utm_src=pdf-body-img
https://www.benchchem.com/product/b15616335?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Suppression of survivin promoter activity by YM155 involves disruption of Sp1-DNA
interaction in the survivin core promoter - PMC [pmc.ncbi.nlm.nih.gov]

2. YM155, a novel small-molecule survivin suppressant, induces regression of established
human hormone-refractory prostate tumor xenografts - PubMed [pubmed.ncbi.nim.nih.gov]

3. YM155, a selective survivin suppressant, inhibits tumor spread and prolongs survival in a
spontaneous metastatic model of human triple negative breast cancer - PubMed
[pubmed.ncbi.nim.nih.gov]

4. Small molecule inhibitor YM155-mediated activation of death receptor 5 is crucial for
chemotherapy-induced apoptosis in pancreatic carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

5. aacrjournals.org [aacrjournals.org]

6. Generation of reactive oxygen species is the primary mode of action and cause of survivin
suppression by sepantronium bromide (YM155) - PMC [pmc.ncbi.nlm.nih.gov]

7. The solute carrier SLC35F2 enables YM155-mediated DNA damage toxicity - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [YM-430 safety and toxicity profile]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b15616335#ym-430-safety-
and-toxicity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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